Cas no 1548163-35-4 (Cyclohexanone, 4-[(3-chlorophenyl)methyl]-)

• Product Name: Cyclohexanone, 4-[(3-chlorophenyl)methyl]-
• CAS No: 1548163-35-4
• MF: C₁₃H₁₅ClO
• MW: 222.710602998734
• CID: 5452015
• Update Time: 2025-06-14

Cyclohexanone, 4-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C13H15ClO/c14-12-3-1-2-11(9-12)8-10-4-6-13(15)7-5-10/h1-3,9-10H,4-8H2
• InChI Key： LQURLQBUYODFSS-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(CC2=CC=CC(Cl)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Cyclohexanone, 4-[(3-chlorophenyl)methyl]-

Research Brief on Cyclohexanone, 4-[(3-chlorophenyl)methyl]- (CAS: 1548163-35-4) in Chemical Biology and Pharmaceutical Applications

The compound Cyclohexanone, 4-[(3-chlorophenyl)methyl]- (CAS: 1548163-35-4) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug development. Recent studies have explored its structural properties, synthetic pathways, and biological activities, positioning it as a promising candidate for further investigation in medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this cyclohexanone compound exhibit significant binding affinity to several protein targets involved in inflammatory pathways. The research team utilized molecular docking simulations and in vitro assays to validate the compound's interaction with COX-2 enzymes, suggesting potential applications in developing novel anti-inflammatory agents.

In synthetic chemistry, advancements have been made in optimizing the production of 1548163-35-4 through more efficient catalytic processes. A recent patent application (WO2023/154672) describes an improved asymmetric synthesis method that achieves >95% enantiomeric purity, addressing previous challenges in stereoselective preparation of this compound. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

Pharmacological studies have revealed interesting structure-activity relationships (SAR) for this compound class. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that modifications at the 4-position of the cyclohexanone ring significantly influence the compound's pharmacokinetic properties, particularly its metabolic stability and membrane permeability. These findings provide valuable insights for future drug design efforts utilizing this scaffold.

The compound's potential in CNS drug development has also been explored. Preliminary in vivo studies in rodent models have shown that certain derivatives can cross the blood-brain barrier and exhibit modulatory effects on neurotransmitter systems. However, further toxicological evaluation is needed to assess its safety profile for potential therapeutic applications.

From a chemical biology perspective, researchers have developed fluorescent probes based on the 1548163-35-4 scaffold for studying protein-ligand interactions in live cells. These tools are proving valuable for target engagement studies in drug discovery programs, as reported in a recent ACS Chemical Biology publication (February 2024).

Future research directions for this compound include exploration of its potential in combination therapies and further optimization of its physicochemical properties for improved drug-like characteristics. Several pharmaceutical companies have included derivatives of 1548163-35-4 in their preclinical pipelines, indicating growing industry interest in this chemical scaffold.